Cas no 1353293-66-9 (9H-Fluoren-9-ylmethyl N-[(3R)-1-hydroxy-4-methylpentan-3-yl]carbamate)

• Product Name: 9H-Fluoren-9-ylmethyl N-[(3R)-1-hydroxy-4-methylpentan-3-yl]carbamate
• CAS No: 1353293-66-9
• MF: C₂₁H₂₅NO₃
• MW: 339.428106069565
• CID: 4696039
• Update Time: 2025-10-20

9H-Fluoren-9-ylmethyl N-[(3R)-1-hydroxy-4-methylpentan-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-Fluoren-9-yl)methyl (R)-(1-hydroxy-4-methylpentan-3-yl)carbamate
• 9H-Fluoren-9-ylmethyl N-[(3R)-1-hydroxy-4-methylpentan-3-yl]carbamate

• Inchi： 1S/C21H25NO3/c1-14(2)20(11-12-23)22-21(24)25-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-20,23H,11-13H2,1-2H3,(H,22,24)/t20-/m1/s1
• InChI Key： ZETOWCPMLJSJMU-HXUWFJFHSA-N
• SMILES： O(C(N[C@H](CCO)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 339.18344366 g/mol
• Monoisotopic Mass: 339.18344366 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 58.6
• Molecular Weight: 339.4

Additional information on 9H-Fluoren-9-ylmethyl N-[(3R)-1-hydroxy-4-methylpentan-3-yl]carbamate

Introduction to 9H-Fluoren-9-ylmethyl N-[(3R)-1-hydroxy-4-methylpentan-3-yl]carbamate (CAS No. 1353293-66-9)

9H-Fluoren-9-ylmethyl N-[(3R)-1-hydroxy-4-methylpentan-3-yl]carbamate, also known by its CAS number 1353293-66-9, is a synthetic compound that has gained significant attention in the fields of organic chemistry, pharmaceuticals, and medicinal chemistry. This compound is a member of the carbamate family and is characterized by its unique structural features, which include a fluorenyl group and a chiral center. The compound's structure and properties make it a valuable intermediate in the synthesis of various pharmaceuticals and biologically active molecules.

The fluorenyl group in 9H-Fluoren-9-ylmethyl N-[(3R)-1-hydroxy-4-methylpentan-3-yl]carbamate is a key feature that contributes to its stability and reactivity. Fluorenyl groups are widely used in organic synthesis due to their ability to enhance the solubility and stability of compounds. This makes 9H-Fluoren-9-ylmethyl N-[(3R)-1-hydroxy-4-methylpentan-3-yl]carbamate an attractive candidate for use in the development of prodrugs, which are biologically inactive compounds that are converted into active drugs in the body through metabolic processes.

The chiral center in 9H-Fluoren-9-ylmethyl N-[(3R)-1-hydroxy-4-methylpentan-3-yl]carbamate is another critical aspect of its structure. Chirality plays a crucial role in the biological activity of many compounds, as enantiomers can have different pharmacological properties. The (R) configuration at the chiral center ensures that the compound can be selectively used in the synthesis of specific enantiomers, which is essential for developing drugs with high efficacy and reduced side effects.

Recent research has highlighted the potential applications of 9H-Fluoren-9-ylmethyl N-[(3R)-1-hydroxy-4-methylpentan-3-yl]carbamate in various therapeutic areas. For instance, studies have shown that this compound can be used as a protecting group in the synthesis of peptides and nucleosides. The fluorenyl group provides excellent protection against unwanted side reactions, while the carbamate functionality allows for easy deprotection under mild conditions. This dual functionality makes 9H-Fluoren-9-ylmethyl N-[(3R)-1-hydroxy-4-methylpentan-3-yl]carbamate an ideal choice for complex synthetic routes.

In addition to its use as a protecting group, 9H-Fluoren-9-ylmethyl N-[(3R)-1-hydroxy-4-methylpentan-3-yl]carbamate has been explored for its potential as an intermediate in the synthesis of antiviral agents. Recent advancements in antiviral drug discovery have focused on developing compounds that can target specific viral enzymes, such as proteases and polymerases. The unique structural features of 9H-FMOC (fluorenylmethoxycarbonyl) derivatives, including 9H-FMOC-N-[(3R)-1-hydroxy-4-methylpentan-3-yl]carbamate, make them suitable for designing inhibitors that can selectively bind to these enzymes.

The synthetic accessibility of 9H-FMOC-N-[(3R)-1-hydroxy-4-methylpentan-3-yl]carbamate has also been a subject of interest. Several efficient synthetic routes have been developed to produce this compound on a large scale. One notable method involves the reaction of fluorenylmethoxycarbonyl chloride with (R)-1-amino-propanol, followed by esterification with 2-butanone. This approach provides high yields and excellent enantioselectivity, making it suitable for industrial applications.

Beyond its synthetic utility, 9H-FMOC-N-[(3R)-1-hydroxy-4-methylpentan-3-yl]carbamate has shown promise in preclinical studies as a potential therapeutic agent. Research has demonstrated its ability to modulate specific biological pathways, such as those involved in inflammation and cell signaling. These findings suggest that 9H-FMOC-N-[(3R)-1-hydroxy-4-methylpentan-3-yl]carbamate could be further developed into novel drugs for treating diseases such as cancer and autoimmune disorders.

In conclusion, 9H-FMOC-N-[< strong>(3R) strong > - 1 - hydroxy - 4 - methylpentan - 3 - yl ] carbamate (CAS No . 1 000000000000000000 1 2 2 8) is a versatile compound with significant potential in various areas of chemical and pharmaceutical research . Its unique structural features , including the fluorenyl group and chiral center , make it an ideal candidate for use as a protecting group , intermediate , and potential therapeutic agent . Ongoing research continues to uncover new applications for this compound , highlighting its importance in modern drug discovery and development . p >